Cas no 10070-81-2 (Olean-12-en-11-one)

• Product Name: Olean-12-en-11-one
• CAS No: 10070-81-2
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 118347
• PubChem ID: 22296845
• Update Time: 2025-04-18

Olean-12-en-11-one Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-11-one
• Olean-12-en-11-oneneat
• ODDD
• Olean-12-en-11-on
• (4aR,6aR,6aS,6bR,8aS,12aS,14bR)-2,2,4a,6a,6b,9,9,12a-octamethyl-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picen-13-one
• 10070-81-2

• Inchi： 1S/C30H48O/c1-25(2)14-15-27(5)16-17-29(7)20(21(27)19-25)18-22(31)24-28(6)12-9-11-26(3,4)23(28)10-13-30(24,29)8/h18,21,23-24H,9-17,19H2,1-8H3/t21-,23-,24+,27+,28-,29+,30+/m0/s1
• InChI Key： TXXCMYLRDXEQRR-BIEDGCQKSA-N
• SMILES： O=C1C=C2[C@@H]3CC(C)(C)CC[C@]3(C)CC[C@@]2(C)[C@]2(C)CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]21

Computed Properties

• Exact Mass: 424.37100
• Monoisotopic Mass: 424.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 8.37710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids